Cas no 2270907-93-0 (5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester)

• Product Name: 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester
• CAS No: 2270907-93-0
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• MDL: MFCD31618916
• CID: 4786020
• Update Time: 2025-09-21

5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester
• Methyl 5-hydroxy-2-(2-methoxyethoxy)benzoate
• 5-Hydroxy-2-(2-methoxy-ethoxy)-benzoic acid methyl ester

• MDL： MFCD31618916
• Inchi： 1S/C11H14O5/c1-14-5-6-16-10-4-3-8(12)7-9(10)11(13)15-2/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： LWYCSKITBKLXPY-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=CC(=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 1.2
• Topological Polar Surface Area: 65

Additional information on 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester

Introduction to 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester (CAS No: 2270907-93-0)

5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No) 2270907-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester, particularly the presence of both hydroxyl and methoxyethoxy functional groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological investigations.

The synthesis of 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester involves a series of well-defined chemical transformations that highlight the expertise in organic synthesis. The process typically begins with the selective functionalization of a benzoic acid precursor, followed by the introduction of the methoxyethoxy group at the appropriate position. This synthetic route underscores the importance of precision in reaction conditions and purification techniques to ensure high yield and purity. The final product, 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester, is characterized by its distinct spectral properties, such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, which confirm its molecular structure.

In recent years, 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester has been explored for its potential pharmacological effects. Studies have indicated that this compound exhibits promising activities in various biological assays. For instance, preliminary research suggests that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its structural motif is reminiscent of molecules known to interact with specific enzymes and receptors, raising interest in its potential as a lead compound for drug discovery.

The hydroxyl group in 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester plays a crucial role in its interactions with biological targets. Hydroxylated aromatic compounds are often recognized for their ability to engage in hydrogen bonding, which can enhance binding affinity to proteins and enzymes. This feature makes 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester a compelling candidate for further development into therapeutic agents. Moreover, the methoxyethoxy side chain introduces flexibility to the molecule, potentially influencing its solubility and bioavailability—critical factors in drug design.

Advances in computational chemistry have also contributed to a deeper understanding of the pharmacological potential of 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester. Molecular docking studies have been conducted to predict its interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. These simulations provide valuable insights into the compound's binding mode and affinity, guiding experimental efforts toward optimizing its pharmacological profile.

One particularly intriguing aspect of 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester is its potential role as a prodrug or precursor for more complex molecules. The presence of both functional groups allows for further derivatization, enabling chemists to tailor its properties for specific therapeutic needs. For example, additional modifications could enhance its metabolic stability or improve its ability to cross biological barriers such as the blood-brain barrier.

The growing interest in natural product-inspired scaffolds has also influenced research on 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester. Many bioactive compounds isolated from plants or microorganisms share structural features with synthetic derivatives like this one. By studying natural products that exhibit similar biological activities, researchers can gain inspiration for designing new molecules with enhanced efficacy and reduced side effects.

Future directions in the study of 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester may include exploring its role in drug delivery systems. The compound's unique structural features could make it an excellent candidate for developing novel formulations that improve drug targeting and release profiles. Additionally, investigating its interactions with other molecules may uncover synergistic effects that could lead to combination therapies with greater therapeutic impact.

In conclusion, 5-Hydroxy-2-(2-methoxyethoxy)-benzoic acid methyl ester (CAS No: 2270907-93-0) represents a fascinating compound with significant potential in pharmaceutical research. Its structural complexity, combined with promising preliminary biological activities, positions it as a valuable asset for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of new treatments for various diseases.